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Introduction
Nick translation is a widely used enzymatic method to label DNA probes for various molecular

biology applications, including fluorescence in situ hybridization (FISH), microarrays, and

blotting techniques. This process utilizes the concerted action of DNase I and DNA Polymerase

I to introduce single-stranded "nicks" in a double-stranded DNA template and subsequently

replace existing nucleotides with labeled analogs. AMCA-6-dUTP (Aminomethylcoumarin-6-2'-

deoxyuridine-5'-triphosphate) is a blue fluorescently labeled nucleotide that can be

incorporated into DNA probes via nick translation, enabling their detection with fluorescence

microscopy.

These application notes provide a detailed protocol for the enzymatic labeling of DNA with

AMCA-6-dUTP using the nick translation method. The protocol covers the preparation of

reagents, the labeling reaction, and the purification of the labeled probe. Additionally,

quantitative data and troubleshooting guidelines are provided to assist researchers in achieving

optimal labeling efficiency and probe performance.

Quantitative Data Summary
The following tables summarize key quantitative parameters for the AMCA-6-dUTP nick

translation protocol.
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Table 1: Reagent Concentrations

Reagent Stock Concentration
Final Concentration in
Reaction

DNA Template 1 µg/µL 20 ng/µL

10x Nick Translation Buffer 10x 1x

dNTP Mix (dATP, dCTP, dGTP) 10 mM each 0.2 mM each

dTTP 10 mM 0.1 mM

AMCA-6-dUTP 1 mM 0.05 mM

DNase I 1 U/µL
0.01 - 0.1 U/µL (titration

recommended)

DNA Polymerase I 10 U/µL 0.2 U/µL

Table 2: Recommended AMCA-6-dUTP to dTTP Ratios

Application AMCA-6-dUTP:dTTP Ratio

Standard FISH Probes 1:2 to 1:4

High-Density Labeling 1:1

Table 3: Expected Outcomes and Quality Control

Parameter Expected Result Quality Control Method

Labeled Probe Size 200 - 800 bp smear Agarose Gel Electrophoresis

Labeling Efficiency 10-30 dyes per 1000 bp
Spectrophotometry

(A260/A350 ratio)

Probe Concentration > 20 ng/µL Spectrophotometry (A260)
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Materials and Reagents
DNA template (e.g., plasmid, BAC, fosmid, or purified PCR product)

AMCA-6-dUTP (1 mM solution)

Deoxynucleotide (dNTP) set (dATP, dCTP, dGTP, dTTP at 10 mM each)

DNase I (RNase-free)

DNA Polymerase I

10x Nick Translation Buffer (0.5 M Tris-HCl, pH 7.8, 50 mM MgCl₂, 500 µg/mL BSA)

0.5 M EDTA, pH 8.0

Nuclease-free water

DNA purification kit (e.g., spin column-based)

Agarose gel electrophoresis system

Spectrophotometer (e.g., NanoDrop)

Protocol: AMCA-6-dUTP Nick Translation
1. Preparation of Reagents:

dNTP Mix (without dTTP): Prepare a 10 mM mix of dATP, dCTP, and dGTP.

Working dNTP/AMCA-6-dUTP Mix: Prepare a working solution containing dATP, dCTP,

dGTP, dTTP, and AMCA-6-dUTP at the desired final concentrations (see Table 1). For a

standard reaction, a 1:2 ratio of AMCA-6-dUTP to dTTP is recommended.

DNase I Dilution: Prepare a fresh dilution of DNase I in 1x Nick Translation Buffer. The

optimal concentration of DNase I should be determined empirically by performing a titration

experiment to achieve the desired probe size.

2. Nick Translation Reaction Setup:
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Assemble the following reaction components in a sterile microcentrifuge tube on ice:

Component Volume (for a 50 µL reaction)

DNA Template (1 µg) 1 µL

10x Nick Translation Buffer 5 µL

Working dNTP/AMCA-6-dUTP Mix 5 µL

Diluted DNase I X µL (variable, for titration)

DNA Polymerase I (10 U/µL) 1 µL

Nuclease-free water to 50 µL

3. Incubation:

Mix the reaction gently by pipetting up and down.

Incubate the reaction at 15°C for 1-2 hours. The incubation time can be adjusted to optimize

probe size. Longer incubation times will result in smaller probe fragments.

4. Reaction Termination:

Stop the reaction by adding 5 µL of 0.5 M EDTA, pH 8.0.

Heat the reaction at 65°C for 10 minutes to inactivate the enzymes.

5. Labeled Probe Purification:

Purify the AMCA-6-dUTP labeled probe from unincorporated nucleotides using a spin

column-based DNA purification kit according to the manufacturer's instructions.

Elute the purified probe in a suitable buffer (e.g., TE buffer or nuclease-free water).

6. Quality Control of the Labeled Probe:

Probe Size Analysis: Run a small aliquot (e.g., 1-2 µL) of the purified probe on a 1-1.5%

agarose gel to verify the size distribution. A smear of fragments between 200 and 800 bp is
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typically desired for FISH probes.[1]

Quantification and Labeling Efficiency:

Measure the absorbance of the purified probe at 260 nm (for DNA concentration) and 350

nm (for AMCA concentration) using a spectrophotometer.

Calculate the DNA concentration.

The ratio of A350 to A260 can be used to estimate the labeling efficiency.
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Caption: Experimental workflow for AMCA-6-dUTP nick translation.
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Caption: Mechanism of nick translation for DNA labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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